Cas no 1261970-89-1 (4-Fluoro-2-(3-methoxycarbonylphenyl)benzoic acid)

• Product Name: 4-Fluoro-2-(3-methoxycarbonylphenyl)benzoic acid
• CAS No: 1261970-89-1
• MF: C₁₅H₁₁FO₄
• MW: 274.243848085403
• MDL: MFCD18321197
• CID: 2766775
• PubChem ID: 53227087
• Update Time: 2025-06-13

4-Fluoro-2-(3-methoxycarbonylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-FLUORO-2-(3-METHOXYCARBONYLPHENYL)BENZOIC ACID
• DTXSID70690674
• MFCD18321197
• 4-Fluoro-2-(3-methoxycarbonylphenyl)benzoic acid, 95%
• 5-Fluoro-3'-(methoxycarbonyl)[1,1'-biphenyl]-2-carboxylic acid
• 1261970-89-1
• 4-Fluoro-2-(3-methoxycarbonylphenyl)benzoic acid

• MDL： MFCD18321197
• Inchi： 1S/C15H11FO4/c1-20-15(19)10-4-2-3-9(7-10)13-8-11(16)5-6-12(13)14(17)18/h2-8H,1H3,(H,17,18)
• InChI Key： ZZGYRUGFWRMFJW-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(=O)O)=C(C=1)C1C=CC=C(C(=O)OC)C=1

Computed Properties

• Exact Mass: 274.064
• Monoisotopic Mass: 274.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6A^2
• XLogP3: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-Fluoro-2-(3-methoxycarbonylphenyl)benzoic acid

Research Brief on 4-Fluoro-2-(3-methoxycarbonylphenyl)benzoic acid (CAS: 1261970-89-1): Recent Advances and Applications

The compound 4-Fluoro-2-(3-methoxycarbonylphenyl)benzoic acid (CAS: 1261970-89-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This aromatic carboxylic acid derivative, characterized by its fluoro and methoxycarbonyl substituents, has shown promising potential in various therapeutic and diagnostic applications. Recent studies have focused on its synthesis, structural optimization, and biological activity, positioning it as a valuable scaffold for drug development.

One of the key areas of research has been the exploration of 4-Fluoro-2-(3-methoxycarbonylphenyl)benzoic acid as a precursor or intermediate in the synthesis of more complex bioactive molecules. Its unique chemical structure allows for versatile modifications, making it an attractive candidate for the development of novel enzyme inhibitors, receptor modulators, and imaging agents. Recent publications highlight its role in the design of small-molecule probes targeting specific biological pathways, particularly in oncology and neurology.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of derivatives of 4-Fluoro-2-(3-methoxycarbonylphenyl)benzoic acid as selective inhibitors of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory diseases and cancer. The study utilized computational modeling and in vitro assays to identify optimal structural variants, with the lead compound exhibiting nanomolar potency and favorable pharmacokinetic properties. These findings underscore the compound's potential as a starting point for anti-inflammatory drug development.

Another notable application of 4-Fluoro-2-(3-methoxycarbonylphenyl)benzoic acid is in the field of positron emission tomography (PET) imaging. A recent report in ACS Chemical Neuroscience described the synthesis of a fluorine-18 labeled analog for use as a radiotracer in neurodegenerative disease research. The compound's ability to cross the blood-brain barrier and bind to specific neuronal targets was validated in preclinical models, suggesting its utility in diagnosing and monitoring conditions such as Alzheimer's disease.

From a synthetic chemistry perspective, advancements in the preparation of 4-Fluoro-2-(3-methoxycarbonylphenyl)benzoic acid have been reported, with a focus on improving yield and scalability. A 2024 Organic Process Research & Development article detailed a novel catalytic method for its synthesis, employing palladium-catalyzed cross-coupling reactions under mild conditions. This methodological innovation addresses previous challenges related to regioselectivity and purification, facilitating broader access to the compound for research and development purposes.

In conclusion, 4-Fluoro-2-(3-methoxycarbonylphenyl)benzoic acid (CAS: 1261970-89-1) represents a versatile and pharmacologically relevant compound with diverse applications in drug discovery and molecular imaging. Ongoing research continues to uncover new therapeutic opportunities and optimize its chemical properties for enhanced biological activity. Future directions may include expanded structure-activity relationship studies and translational investigations to evaluate clinical potential.